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An In-Depth Technical Guide to the Core Structural Features of 2-(Benzyloxy)-4-
methylbenzaldehyde

Abstract
2-(Benzyloxy)-4-methylbenzaldehyde is a substituted aromatic aldehyde of significant

interest in synthetic organic chemistry and drug discovery. Its molecular architecture,

characterized by the spatial and electronic interplay between an aldehyde, a bulky benzyloxy

ether, and a methyl group, imparts a unique reactivity profile. This guide provides an in-depth

analysis of its core structural features. We will dissect the molecule's stereoelectronic

properties, offer detailed protocols for its synthesis and characterization, and present its

spectroscopic signature through a comparative analysis with structurally related analogs. This

document is intended for researchers, scientists, and drug development professionals seeking

to leverage this versatile building block in their work.

Molecular Overview and Physicochemical
Properties
2-(Benzyloxy)-4-methylbenzaldehyde (CAS No. 154478-35-0) is a trifunctional aromatic

compound.[1] Its structure is built upon a benzaldehyde core, substituted at the C2 (ortho)

position with a benzyloxy group (-OCH₂Ph) and at the C4 (para) position with a methyl group (-

CH₃).
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The molecule's overall properties are a direct consequence of the synergy between its

constituent parts. The aldehyde group is the primary center of reactivity for nucleophilic addition

and condensation reactions. The benzyloxy group acts as a sterically demanding, electron-

donating (by resonance) protecting group for a phenol. The methyl group, also electron-

donating (by hyperconjugation and induction), further modulates the electronic character of the

aromatic ring.

A logical diagram illustrating the key functional regions of the molecule is presented below.
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Net effect: Increased electron density
on the ring reduces aldehyde electrophilicity.
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Combine Reactants
(2-hydroxy-4-methylbenzaldehyde,
K₂CO₃, Benzyl Bromide in DMF)

Heat and Stir Overnight
(70-80°C)

Cool, Dilute with Water,
and Extract with EtOAc

Wash Organic Layer
(Water, Brine)

Dry over MgSO₄

and Concentrate

Purify
(Recrystallization or Chromatography)

Pure 2-(Benzyloxy)-4-methylbenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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